Perphenazine Perphenazine Perphenazine(cas 58-39-9) is a phenothiazine derivative and a dopamine antagonist with antiemetic and antipsychotic properties. Perphenazine blocks postsynaptic dopamine 2(D2) receptors in the mesolimbic and medullary chemoreceptor trigger zone (CTZ), thereby preventing the excess of dopamine in the brain. This leads to reduction in psychotic symptoms, such as hallucinations and delusions.
Brand Name: Vulcanchem
CAS No.: 58-39-9
Catalog No.: VC000245
InChI:
SMILES:
Molecular Formula: C21H26ClN3OS
Molecular Weight: 404

Perphenazine

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CAS No.: 58-39-9

APIs

Catalog No.: VC000245

Molecular Formula: C21H26ClN3OS

Molecular Weight: 404

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Perphenazine - 58-39-9

CAS No. 58-39-9
Product Name Perphenazine
Synonyms Perphenazine, Perphenazin, Trilafon, Etaperazine
Molecular Formula C21H26ClN3OS
Molecular Weight 404
InChIKey RGCVKNLCSQQDEP-UHFFFAOYSA-N
Appearance Solid powder
Purity > 98%
Description Perphenazine(cas 58-39-9) is a phenothiazine derivative and a dopamine antagonist with antiemetic and antipsychotic properties. Perphenazine blocks postsynaptic dopamine 2(D2) receptors in the mesolimbic and medullary chemoreceptor trigger zone (CTZ), thereby preventing the excess of dopamine in the brain. This leads to reduction in psychotic symptoms, such as hallucinations and delusions.
References 1: Hartung B, Sampson S, Leucht S. Perphenazine for schizophrenia. Cochrane
Database Syst Rev. 2015 Mar 6;(3):CD003443. doi: 10.1002/14651858.CD003443.pub3.
Review. PubMed PMID: 25749632.